![molecular formula C17H12F3N3O2 B6529873 N-(2,4-difluorophenyl)-1-(4-fluorophenyl)-4-methoxy-1H-pyrazole-3-carboxamide CAS No. 1020455-11-1](/img/structure/B6529873.png)
N-(2,4-difluorophenyl)-1-(4-fluorophenyl)-4-methoxy-1H-pyrazole-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(2,4-difluorophenyl)-1-(4-fluorophenyl)-4-methoxy-1H-pyrazole-3-carboxamide (DFPP-MPC) is a novel pyrazole-based compound that has been investigated for its potential applications in scientific research. It is an organic compound containing both fluorine and nitrogen atoms, which makes it an interesting and potentially useful material for a variety of laboratory experiments. This compound has been studied for its ability to bind to various proteins and its potential use in drug discovery.
Scientific Research Applications
Anti-Inflammatory Properties
N-(2,4-difluorophenyl)-1-(4-fluorophenyl)-4-methoxy-1H-pyrazole-3-carboxamide has been investigated for its anti-inflammatory effects. Researchers have explored its potential as a novel anti-inflammatory agent, particularly in conditions like rheumatoid arthritis and inflammatory bowel diseases. The compound’s ability to modulate inflammatory pathways makes it an interesting candidate for drug development .
Analgesic Activity
Studies suggest that this compound may possess analgesic properties. By targeting specific pain receptors or pathways, it could potentially alleviate pain associated with various conditions, including neuropathic pain, postoperative pain, and chronic pain syndromes. Further research is needed to validate its efficacy and safety .
Anticancer Potential
The pyrazole-3-carboxamide scaffold has drawn attention in cancer research. N-(2,4-difluorophenyl)-1-(4-fluorophenyl)-4-methoxy-1H-pyrazole-3-carboxamide derivatives have been synthesized and evaluated for their antiproliferative activity against cancer cell lines. These compounds may interfere with tumor growth and metastasis, making them promising candidates for targeted therapies .
Antimicrobial Activity
Researchers have explored the antimicrobial potential of this compound. It exhibits inhibitory effects against certain bacterial and fungal strains. Investigations into its mechanism of action and potential clinical applications are ongoing .
Neuroprotective Effects
The compound’s structure suggests possible neuroprotective properties. It may modulate neuronal pathways, potentially benefiting conditions like neurodegenerative diseases (e.g., Alzheimer’s, Parkinson’s). Preclinical studies have shown encouraging results, but clinical trials are necessary to validate its efficacy .
Metabolic Disorders
N-(2,4-difluorophenyl)-1-(4-fluorophenyl)-4-methoxy-1H-pyrazole-3-carboxamide derivatives have been investigated for their impact on metabolic disorders such as diabetes and obesity. These compounds may influence glucose metabolism, lipid profiles, and adipose tissue function. Researchers aim to develop targeted therapies for managing metabolic syndrome .
properties
IUPAC Name |
N-(2,4-difluorophenyl)-1-(4-fluorophenyl)-4-methoxypyrazole-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H12F3N3O2/c1-25-15-9-23(12-5-2-10(18)3-6-12)22-16(15)17(24)21-14-7-4-11(19)8-13(14)20/h2-9H,1H3,(H,21,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XQVRDZKFAZCRHZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CN(N=C1C(=O)NC2=C(C=C(C=C2)F)F)C3=CC=C(C=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H12F3N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
347.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2,4-difluorophenyl)-1-(4-fluorophenyl)-4-methoxy-1H-pyrazole-3-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.